Cas no 124728-81-0 (Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-)

• Product Name: Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
• CAS No: 124728-81-0
• MF: C₂₅H₃₈F₂O
• MW: 392.565434932709
• MDL: MFCD27978437
• CID: 103678
• PubChem ID: 22184033
• Update Time: 2025-06-09

Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
• 1-ethoxy-2,3-difluoro-4-[4-(4-pentylcyclohexyl)cyclohexyl]benzene
• trans,trans-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
• trans,trans-4'-(4-Ethoxy-2,3-difluoro-phenyl)-4-pentyl-bicyclohexyl
• TRANS,TRANS-4''-(4-ETHOXY-2,3-DIFLUORO-PHENYL)-4-PENTYL-BICYCLOHEXYL
• Benzene, 1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
• DTXSID90623348
• SCHEMBL8452717
• AKOS024462661
• SCHEMBL3437333
• SCHEMBL8452731
• AKOS022180590
• DS-15380
• SCHEMBL15203896
• MFCD27978437
• CS-0158646
• A920415
• SCHEMBL8452721
• 124728-81-0
• (trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
• 1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]Benzene
• 3~4~-Ethoxy-3~2~,3~3~-difluoro-1~4~-pentyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
• SCHEMBL26036382
• GLZNOTOAQDMKMM-UHFFFAOYSA-N
• 1-Ethoxy-2,3-difluoro-4-[(trans,trans)-4a(2)-pentyl[1,1a(2)-bicyclohexyl]-4-yl]benzene
• (1r,1's,4r,4'r)-4-(4-ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)

• MDL： MFCD27978437
• Inchi： 1S/C25H38F2O/c1-3-5-6-7-18-8-10-19(11-9-18)20-12-14-21(15-13-20)22-16-17-23(28-4-2)25(27)24(22)26/h16-21H,3-15H2,1-2H3
• InChI Key： GLZNOTOAQDMKMM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1CCC(CC1)C1CCC(CCCCC)CC1)OCC)F

Computed Properties

• Exact Mass: 392.28900
• Monoisotopic Mass: 392.289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.9
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.015±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 446.631°C at 760 mmHg
• Flash Point: 233.2±24.6 °C
• Refractive Index: 1.493
• Solubility: Insuluble (2.5E-6 g/L) (25 ºC),
• PSA: 9.23000
• LogP: 8.02400
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature